Cas no 1706431-62-0 (4-Chloro-3,5-difluoro-DL-phenylalanine)

• Product Name: 4-Chloro-3,5-difluoro-DL-phenylalanine
• CAS No: 1706431-62-0
• MF: C₉H₈ClF₂NO₂
• MW: 235.615128517151
• MDL: MFCD23795327
• CID: 4611901
• Update Time: 2025-05-21

4-Chloro-3,5-difluoro-DL-phenylalanine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3,5-difluoro-DL-phenylalanine
• Phenylalanine, 4-chloro-3,5-difluoro-

• MDL： MFCD23795327
• Inchi： 1S/C9H8ClF2NO2/c10-8-5(11)1-4(2-6(8)12)3-7(13)9(14)15/h1-2,7H,3,13H2,(H,14,15)/t7-/m0/s1
• InChI Key： DAAWRQXSPDLJGK-ZETCQYMHSA-N
• SMILES： C(O)(=O)[C@H](CC1=CC(F)=C(Cl)C(F)=C1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Additional information on 4-Chloro-3,5-difluoro-DL-phenylalanine

4-Chloro-3,5-difluoro-DL-phenylalanine: A Comprehensive Overview

4-Chloro-3,5-difluoro-DL-phenylalanine, identified by the CAS registry number 1706431-62-0, is a chemically synthesized amino acid derivative that has garnered significant attention in the fields of pharmacology, biochemistry, and material science. This compound is a modified version of phenylalanine, one of the essential amino acids, with the addition of chlorine and fluorine substituents at specific positions on the aromatic ring. The DL designation indicates that this compound exists as a racemic mixture of both the D and L enantiomers.

The structural modification of phenylalanine in 4-Chloro-3,5-difluoro-DL-phenylalanine introduces unique physicochemical properties that make it a valuable compound for various applications. The presence of chlorine and fluorine atoms enhances the compound's stability, solubility, and bioavailability. These properties are particularly advantageous in drug design and development, where fine-tuning the chemical structure can significantly impact therapeutic efficacy.

Recent studies have highlighted the potential of 4-Chloro-3,5-difluoro-DL-phenylalanine as a precursor in the synthesis of advanced materials. Researchers have explored its role in creating self-assembled monolayers (SAMs) and functional surfaces with tailored properties. These applications are driven by the compound's ability to form stable molecular architectures under controlled conditions.

In the realm of pharmacology, 4-Chloro-3,5-difluoro-DL-phenylalanine has shown promise as a building block for developing peptide-based drugs. Its unique substitution pattern allows for enhanced interactions with biological targets, potentially leading to more effective therapeutic agents. Additionally, its fluorinated nature confers resistance to enzymatic degradation, which is a critical factor in drug stability and efficacy.

The synthesis of 4-Chloro-3,5-difluoro-DL-phenylalanine involves multi-step chemical reactions that require precise control over reaction conditions to ensure high yields and purity. The process typically begins with the chlorination and fluorination of phenylalanine derivatives, followed by purification steps such as chromatography and crystallization.

In terms of safety and handling, while 4-Chloro-3,5-difluoro-DL-phenylalanine is not classified as a hazardous material under normal conditions, it is recommended to follow standard laboratory safety protocols when working with this compound. Proper ventilation and personal protective equipment should be used to minimize exposure risks.

The increasing interest in 4-Chloro-3,5-difluoro-DL-phenylalanine underscores its potential as a versatile building block in chemical research and industrial applications. As advancements in synthetic chemistry continue to unfold, this compound is expected to play an even more pivotal role in shaping future innovations across multiple disciplines.